Kaempferol 7-neohesperidoside

Specification

• CAS No.: 17353-03-6
• Molecular Formula: C27H30O15
• Molecular Weight: 594.5 g/mol
• IUPAC Name: 7-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-3,5-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• Standard InChI: InChI=1S/C27H30O15/c1-9-17(31)20(34)23(37)26(38-9)42-25-21(35)18(32)15(8-28)41-27(25)39-12-6-13(30)16-14(7-12)40-24(22(36)19(16)33)10-2-4-11(29)5-3-10/h2-7,9,15,17-18,20-21,23,25-32,34-37H,8H2,1H3/t9-,15+,17-,18+,20+,21-,23+,25+,26-,27+/m0/s1
• Standard InChI Key: ZEJXENDZTYVXDP-CSJHBIPPSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=CC(=C4C(=C3)OC(=C(C4=O)O)C5=CC=C(C=C5)O)O)CO)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC(=C4C(=C3)OC(=C(C4=O)O)C5=CC=C(C=C5)O)O)CO)O)O)O)O)O

Introduction

Chemical Structure and Properties

Molecular Structure

Kaempferol 7-neohesperidoside possesses a complex structure consisting of a kaempferol backbone (a flavonoid with hydroxyl groups at positions 3, 5, 7, and 4') with a neohesperidoside sugar moiety specifically attached at the 7-position. The neohesperidoside component consists of rhamnose and glucose sugar units joined by a glycosidic bond.

Chemical Identifiers and Nomenclature

The compound can be identified through various chemical notation systems as outlined in the table below:

Identifier Type	Value
PubChem CID	22178437
Molecular Formula	C27H30O15
CAS Number	17353-03-6
IUPAC Name	7-{[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-2-yl]oxy}-3,5-dihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
InChI Key	ZEJXENDZTYVXDP-UHFFFAOYSA-N

Table 1: Chemical identifiers for Kaempferol 7-neohesperidoside

The compound has several synonyms registered in chemical databases:

• Kaempferol 7-neohesperidoside

• Kaempferol-7-O-neohesperidoside

• 7-(((2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-3,5-dihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one

• Kaemperol-7-O-.alpha.-rhamnoside-D-glucoside

Physical and Chemical Properties

The physical and chemical properties of Kaempferol 7-neohesperidoside include:

Property	Value
Molecular Weight	594.5 g/mol
Creation Date in PubChem	2007-12-05
Last Modified	2025-03-08
Physical State	Not specified in available data
Solubility	Not specified in available data

Table 2: Physical and chemical properties of Kaempferol 7-neohesperidoside

Natural Sources and Occurrence

Botanical Distribution

According to the available data, Kaempferol 7-neohesperidoside has been reported in:

• Litchi chinensis (lychee fruit)

The compound's presence in this economically important fruit crop suggests it may contribute to the nutritional and potential health benefits associated with lychee consumption. The LOTUS natural products occurrence database confirms this botanical source.

Biochemical Classification

Taxonomic Classification in Chemical Hierarchies

Kaempferol 7-neohesperidoside belongs to several hierarchical chemical classifications:

Classification Level	Category
Kingdom	Organic compounds
Super Class	Phenylpropanoids and polyketides
Class	Flavonoids
Sub Class	Flavonoid glycosides
Direct Parent	Flavonoid-7-O-glycosides

Table 3: Chemical classification hierarchy of Kaempferol 7-neohesperidoside

As a flavonoid-7-O-glycoside, it is characterized by having a flavonoid moiety that is O-glycosidically linked to a carbohydrate moiety specifically at the C7 position. This structural arrangement distinguishes it from other flavonoid glycosides where sugar moieties may be attached at different positions on the flavonoid backbone.

Analytical Methods and Identification

Spectroscopic Identification

Spectroscopic data for Kaempferol 7-neohesperidoside is available in several specialized databases, including:

• MassBank Europe

• MassBank of North America (MoNA)

• Metabolomics Workbench

• NIST Mass Spectrometry Data Center

These resources provide mass spectral data that can be useful for identifying the compound in complex matrices. The compound's presence in these databases indicates its importance in analytical chemistry and metabolomics research.

Research Status and Future Directions

Current Research Limitations

According to FooDB, "based on a literature review very few articles have been published on 17353-03-6 [Kaempferol 7-neohesperidoside]". This indicates a research gap and potential opportunity for further investigation of this compound's properties and potential applications.